2-ethoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• IUPAC Name: 2-ethoxy-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• InChI: InChI=1S/C21H26N2O4S/c1-3-14-28(25,26)23-13-7-8-16-15-17(11-12-19(16)23)22-21(24)18-9-5-6-10-20(18)27-4-2/h5-6,9-12,15H,3-4,7-8,13-14H2,1-2H3,(H,22,24)
• InChI Key: UPHVSIRYFSUYJL-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC=CC=C3OCC
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol

Description

The compound “2-ethoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide” is a complex organic molecule. It contains several functional groups including an ethoxy group, a propane-1-sulfonyl group, a tetrahydroquinoline group, and a benzamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions under which the reactions are carried out.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The ethoxy group would likely be attached to the 2-position of the benzamide group. The propane-1-sulfonyl group would be attached to the nitrogen of the tetrahydroquinoline group.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the benzamide group could undergo hydrolysis to form a carboxylic acid and an amine. The tetrahydroquinoline group could potentially undergo oxidation or reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its functional groups. For example, it might have a certain solubility in water or organic solvents, a specific melting point or boiling point, and specific reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were designed as a drug, it might interact with specific proteins or enzymes in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, it might be toxic if ingested or inhaled, or it might be a skin or eye irritant. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve studying its potential uses, such as in medicine or industry. Researchers might also investigate its physical and chemical properties in more detail, or explore new methods of synthesizing it.